5-imino-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one

• Molecular Formula: C5H4N4OS
• Molecular Weight: 168.18 g/mol
• IUPAC Name: 5-imino-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
• InChI: InChI=1S/C5H4N4OS/c6-3-1-4(10)8-5-9(3)7-2-11-5/h2,6H,1H2
• InChI Key: XPPDIEOLTQURJH-UHFFFAOYSA-N
• Canonical SMILES: C1C(=N)N2C(=NC1=O)SC=N2

Description

This compound belongs to the class of thiadiazolopyrimidines, which are known for their diverse biological and pharmacological properties .

Preparation Methods

The synthesis of 5-imino-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one can be achieved through various methods. One efficient approach is a one-pot synthesis involving the combination of [3 + 3] cycloaddition, reduction, and deamination reactions . This method allows for the preparation of 2-substituted derivatives of the compound. The reaction typically involves the use of 2-amino-5-substituted-1,3,4-thiadiazoles and ethyl cyanoacetate in the presence of a catalytic agent .

Chemical Reactions Analysis

5-imino-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can be performed to modify the imino group or other functional groups within the molecule.

Substitution: The compound can undergo substitution reactions, particularly at the imino group or other reactive sites. Common reagents used in these reactions include oxidizing agents, reducing agents, and various nucleophiles and electrophiles.

Scientific Research Applications

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and heterocyclic systems.

Biology: It has shown potential as an antimicrobial agent, with studies indicating its effectiveness against various microorganisms.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including its role as an enzyme inhibitor or receptor modulator.

Industry: The compound’s unique structure makes it useful in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-imino-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and the functional groups present in the compound .

Comparison with Similar Compounds

5-imino-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one can be compared with other similar compounds, such as:

2-R-5-imino-6H-1,3,4-thiadiazolo[3,2-a]pyrimidin-7-ones: These compounds share a similar core structure but differ in their substituents, leading to variations in their chemical and biological properties.

5-imino-6-[[5-(phenylmethylthio)-2-furanyl]methylidene]-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one: This compound has additional functional groups that can influence its reactivity and applications.

5-imino-6-(2-thienylmethylene)-2-(trifluoromethyl)-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one: